4'-Fluoro-3-(4-thiomethylphenyl)propiophenone

• IUPAC Name: 1-(4-fluorophenyl)-3-(4-methylsulfanylphenyl)propan-1-one
• InChI: InChI=1S/C16H15FOS/c1-19-15-9-2-12(3-10-15)4-11-16(18)13-5-7-14(17)8-6-13/h2-3,5-10H,4,11H2,1H3
• InChI Key: LMHXYQLFYCOXNR-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)CCC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C16H15FOS
• DSSTOX Substance ID: DTXSID50644377
• Molecular Weight: 274.4 g/mol
• CAS No.: 898781-18-5

Description

4-Fluoro-3-(4-thiomethylphenyl)propiophenone, also known as 4-F-3-TMPP, is an organic compound derived from propiophenone. It is a colorless solid that has a molecular weight of 266.3 g/mol, and is soluble in organic solvents. It has been used in various scientific studies and experiments due to its unique properties.

Scientific Research Applications

Photoalignment in Liquid Crystal Displays (LCDs)

One study discusses the development of azo-containing thiophene-based prop-2-enoates, highlighting their ability to promote excellent photoalignment of nematic liquid crystals. These compounds, including derivatives with fluoro-substituents, demonstrate potential for use in LCD technology due to their excellent alignment properties influenced by the number and positioning of fluoro-substituents and the attachment position of the terminal thiophene moiety (Hegde et al., 2013).

Tuning Electronic Properties of Polythiophenes

Another research highlights the synthesis of 3-Fluoro-4-hexylthiophene as a building block for tuning the electronic properties of conjugated polythiophenes. This study sheds light on the manipulation of electronic properties through the substitution of the thiophene ring, offering insights into the design of advanced polymeric materials (Gohier et al., 2013).

Structural and Electronic Analysis

Research on 1,2,4-triazoles derivatives, including fluoro and chloro derivatives, explores the synthesis and characterization of these compounds, demonstrating the role of intermolecular interactions in their crystal structures. This study provides valuable information on the structural and electronic characteristics of fluoro-substituted organic compounds (Shukla et al., 2014).

Material Science and Pharmaceuticals

The synthesis and crystal structure of substituted thiophenes have been detailed, emphasizing their wide range of applications in material science and pharmaceuticals. These compounds exhibit biological activities and are utilized in various high-tech applications, including organic electronics and solar cells (Nagaraju et al., 2018).

High-Performance Polymers

A study on fluorinated phthalazinone monomer and its polymers showcases the production of high-performance polymers with excellent thermal properties and solubility, suitable for engineering plastics and membrane materials. This research highlights the potential of fluorinated compounds in developing advanced polymeric materials (Xiao et al., 2003).

Safety and Hazards

As with any chemical compound, handling “4’-Fluoro-3-(4-thiomethylphenyl)propiophenone” would require appropriate safety measures. It’s important to use personal protective equipment and work in a well-ventilated area.